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Compound of Interest

Compound Name: Bisoxazolidine

Cat. No.: B8223872 Get Quote

Essential protocols for the safe management, use, and disposal of Bisoxazolidine, ensuring

the protection of researchers and the integrity of drug development processes.

For laboratory professionals engaged in drug development and scientific research, the safe

handling of chemical compounds is paramount. This guide provides detailed procedural

information on the necessary personal protective equipment (PPE), operational plans, and

disposal methods for Bisoxazolidine, a compound that requires careful management to

mitigate potential hazards.

Quantitative Data Summary
To facilitate a clear understanding of Bisoxazolidine's properties and associated hazards, the

following table summarizes key quantitative data.
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Property Value Reference

Physical State Solid [1]

Appearance Beige [1]

Melting Point/Range 86 - 89 °C / 186.8 - 192.2 °F [1]

Boiling Point/Range 220 °C / 428 °F @ 48 mmHg [1]

Molecular Formula C3H5NO2 [1]

Molecular Weight 87.08 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Bisoxazolidine is classified with several hazards, necessitating a comprehensive approach to

personal protection. It is harmful if swallowed or inhaled, toxic in contact with skin, causes

severe skin burns and eye damage, may cause an allergic skin reaction, and is suspected of

causing genetic defects and cancer.[2] Therefore, strict adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment:
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PPE Category Recommended Equipment Standard/Specification

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is required for splash

hazards.

Government-approved

eye/face protection equipment.

[3]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile gloves).

Gloves must be inspected for

integrity before each use.

EN 374.[3]

Skin and Body Protection

A protective suit or lab coat to

prevent skin contact. For

extensive handling, fire/flame

resistant and impervious

clothing is advised.

Not specified in results.[3]

Respiratory Protection

A government-approved

respirator is necessary when

working in areas with

inadequate ventilation or when

there is a risk of inhaling

vapors or mists.

Government-approved.[3]

Operational Plan: Handling Bisoxazolidine
A systematic workflow ensures the effective use of PPE and safe handling of the chemical.

Step-by-Step Handling Protocol:

Pre-Handling Assessment:

Ensure the work area is well-ventilated.[4]

Verify that an emergency eyewash station and safety shower are readily accessible.

Inspect all PPE for integrity before donning.[3]
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Donning PPE:

Put on a lab coat or protective suit.

Don a government-approved respirator.[3]

Wear safety goggles and a face shield.[4]

Put on chemical-resistant gloves, ensuring they overlap with the cuffs of the lab coat.[5]

Chemical Handling:

Handle Bisoxazolidine in a designated area, such as a chemical fume hood.

Avoid the formation of dust and aerosols.[4]

Use only non-sparking tools.[4]

Ground/bond the container and receiving equipment.[4]

Avoid contact with skin, eyes, and clothing.[4]

Post-Handling:

Securely close the container.

Decontaminate the work surface.

Doffing PPE:

Remove gloves using the proper technique to avoid skin contact with the outer surface.[4]

Remove the face shield and goggles.

Remove the lab coat or protective suit.

Remove the respirator.

Wash hands thoroughly with soap and water after handling.[4]
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Disposal Plan: Bisoxazolidine Waste
Proper disposal of Bisoxazolidine and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:

Waste Segregation:

Collect all Bisoxazolidine waste, including unused product and contaminated materials

(e.g., gloves, wipes), in a designated, properly labeled, and sealed hazardous waste

container.[6]

Container Management:

Keep the waste container closed when not in use.

Store the waste container in a well-ventilated, secure area away from incompatible

materials.

Do not overfill the container; it should not be filled beyond 90% of its capacity.[6]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the specific chemical name

(Bisoxazolidine).

Disposal:

Arrange for the disposal of the hazardous waste through a licensed disposal company, in

accordance with all local, state, and federal regulations.[7]

Do not dispose of Bisoxazolidine down the drain or in the regular trash.[6][8]

First Aid Measures
In the event of exposure, immediate action is critical.
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[8]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[8]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[8]

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the handling and disposal workflow, the

following diagram illustrates the logical sequence of operations.
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10. Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Bisoxazolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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